2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide

• IUPAC Name: 2-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
• InChI: InChI=1S/C19H22N4O4S/c1-12(25)13-2-4-14(5-3-13)22-18(27)11-28-19-20-8-16(10-24)23(19)9-17(26)21-15-6-7-15/h2-5,8,15,24H,6-7,9-11H2,1H3,(H,21,26)(H,22,27)
• InChI Key: STNRTGUPWGDYDW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC3CC3)CO
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

• The compound plays a role in heterocyclic synthesis, especially in the creation of thiazole and imidazole derivatives. These heterocyclic compounds have broad applications, particularly in pharmaceutical chemistry (Hunnur, Latthe, & Badami, 2005).

Synthesis of 1H-imidazole 3-oxides

• It is used in the synthesis of optically active 1H-imidazole 3-oxides, which are crucial for developing chiral molecules. These compounds find applications in stereoselective synthesis, a key area in medicinal chemistry (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).

Anticancer Agent Metabolism

• In the study of the metabolism of antiangiogenic agents, this compound has been a focus, particularly in understanding the metabolic pathways in medicinal chemistry (Kim et al., 2005).

Anticonvulsant Activity

• This compound has been studied for its potential in anticonvulsant activity, contributing to the development of new therapeutic agents in neuropharmacology (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Antibacterial Agents

• Its derivatives have been synthesized and tested for antibacterial activity, indicating its significance in the development of new antimicrobial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

QSAR Studies

• The compound is involved in quantitative structure-activity relationship (QSAR) studies, aiding in the design of molecules with desired biological activity (Shah, Desai, Awasthi, & Saxena, 2001).

pKa Determination

• Its derivatives have been used in studies for determining pKa values, which is crucial in drug design and understanding the behavior of pharmaceuticals in different environments (Duran & Canbaz, 2013).

Antitumor Activity

• The compound's derivatives have shown potential in antitumor activity, contributing to oncological drug research and development (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

• It has been a subject in the synthesis and evaluation of anti-inflammatory agents, indicating its importance in developing treatments for inflammatory diseases (Bhor & Sable, 2022).